Cas no 1805672-85-8 (Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate)

• Product Name: Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate
• CAS No: 1805672-85-8
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4980341
• Update Time: 2025-10-31

Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9ClF3NO3/c1-19-11(18)4-7-2-8(5-13)9(6-17)10(3-7)20-12(14,15)16/h2-3H,4-5H2,1H3
• InChI Key： VRGOYUYCCLKLBT-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C(=CC(CC(=O)OC)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate

Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1805672-85-8): An Overview of a Versatile Intermediate in Pharmaceutical and Chemical Research

Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1805672-85-8) is a highly versatile intermediate with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique functional groups, including a chloromethyl, cyano, and trifluoromethoxy substituents, has garnered attention for its potential in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate is particularly noteworthy due to its combination of reactive functional groups. The presence of the chloromethyl group allows for facile substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. The cyano group, on the other hand, can be readily converted into other functional groups such as carboxylic acids, amines, or aldehydes, thereby expanding the range of possible derivatives. Additionally, the trifluoromethoxy substituent imparts unique electronic and steric properties to the molecule, enhancing its utility in fine chemical and pharmaceutical applications.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. The presence of fluorine atoms in molecules can significantly influence their pharmacological properties, such as solubility, metabolic stability, and binding affinity to biological targets. Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate is no exception. Its trifluoromethoxy group has been shown to enhance the lipophilicity and metabolic stability of drug candidates, making it a valuable intermediate in the development of novel therapeutics.

One of the key areas where Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate has found application is in the synthesis of anticancer agents. Recent studies have demonstrated that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of compounds derived from Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate showed significant inhibition of tumor growth in both in vitro and in vivo models. These findings highlight the potential of this intermediate in the development of new anticancer drugs.

Beyond oncology, Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate has also been explored for its applications in other therapeutic areas. For example, researchers have investigated its use in the synthesis of anti-inflammatory agents and neuroprotective compounds. The ability to fine-tune the chemical structure through various synthetic transformations allows for the creation of molecules with tailored biological activities, making it a valuable tool in medicinal chemistry.

The synthetic accessibility of Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound on both laboratory and industrial scales. One common approach involves the reaction of 3-chloromethyl-4-cyano-5-(trifluoromethoxy)benzaldehyde with methanol in the presence of an acid catalyst. This method provides high yields and excellent purity, making it suitable for large-scale production.

In addition to its pharmaceutical applications, Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate has also found use in other areas of chemical research. For instance, it has been employed as a building block in the synthesis of liquid crystals and polymers with unique optical and electronic properties. The combination of its reactive functional groups and fluorinated substituents makes it an attractive candidate for developing materials with advanced functionalities.

The safety profile of Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate is an important consideration for both laboratory and industrial applications. While detailed toxicological data may vary depending on specific conditions and exposure levels, general guidelines recommend handling this compound with appropriate personal protective equipment (PPE) and following standard laboratory safety protocols to minimize risks.

In conclusion, Methyl 3-chloromethyl-4-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1805672-85-8) is a highly versatile intermediate with broad applications in pharmaceutical and chemical research. Its unique combination of functional groups makes it an invaluable starting material for the synthesis of bioactive molecules and advanced materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of innovative solutions across various scientific disciplines.